Cas no 2225142-22-1 (2-cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide)

2-Cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide is a specialized sulfonamide derivative featuring a cyclopropyl ketone moiety. Its unique structure, combining a sulfonamide group with a cyclopropyl carbonyl unit, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's reactivity is influenced by the electron-withdrawing sulfonamide and the strained cyclopropane ring, enabling selective transformations. It is particularly useful in the development of bioactive molecules, where the cyclopropyl group can enhance metabolic stability and binding affinity. The dimethyl substitution on the nitrogen improves solubility and handling. This compound is suited for applications requiring precise structural modifications in medicinal chemistry and agrochemical research.
2-cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide structure
2225142-22-1 structure
Product Name:2-cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide
CAS No:2225142-22-1
MF:C7H13NO3S
MW:191.248020887375
CID:6181331
PubChem ID:136576310
Update Time:2025-10-20

2-cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide
    • EN300-1710195
    • AKOS034181902
    • starbld0014996
    • Z3006188913
    • 2-cyclopropyl-N,N-dimethyl-2-oxoethanesulfonamide
    • 2225142-22-1
    • Inchi: 1S/C7H13NO3S/c1-8(2)12(10,11)5-7(9)6-3-4-6/h6H,3-5H2,1-2H3
    • InChI Key: MUSNWRJSXPCNNA-UHFFFAOYSA-N
    • SMILES: S(CC(C1CC1)=O)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 191.06161445g/mol
  • Monoisotopic Mass: 191.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 62.8Ų

2-cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide Pricemore >>

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Additional information on 2-cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide

Comprehensive Overview of 2-Cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide (CAS No. 2225142-22-1)

2-Cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide (CAS No. 2225142-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl ring and a sulfonamide functional group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's N,N-dimethyl moiety further enhances its solubility and bioavailability, which are critical factors in modern medicinal chemistry.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in targeting enzymes and receptors. 2-Cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide stands out as a promising candidate for developing novel therapeutics, especially in areas like oncology and infectious diseases. Its oxoethane backbone provides a stable framework for further chemical modifications, enabling researchers to explore diverse derivatives. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, which are pivotal in optimizing drug efficacy and safety.

The compound's CAS No. 2225142-22-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Scientists are also investigating its role in green chemistry initiatives, where sustainable synthesis methods are prioritized. For instance, catalytic processes involving 2-Cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide could reduce waste and energy consumption, addressing environmental concerns. This aligns with the broader shift toward eco-friendly chemical production, a hot topic among policymakers and researchers alike.

Another area of interest is the compound's potential in agrochemical formulations. Its structural features may contribute to the development of next-generation pesticides or herbicides with improved selectivity and lower toxicity. As the agricultural sector seeks alternatives to traditional chemicals, 2-Cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide could play a pivotal role in meeting these demands. Its compatibility with precision farming technologies further enhances its appeal, as farmers increasingly adopt data-driven approaches to crop management.

From a technical perspective, the synthesis of 2-Cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclopropanation. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its molecular structure. These methods are critical for ensuring reproducibility in research, a key concern for laboratories worldwide. The compound's physicochemical properties, such as melting point and solubility, are also well-documented, facilitating its integration into various experimental protocols.

In conclusion, 2-Cyclopropyl-N,N-dimethyl-2-oxoethane-1-sulfonamide (CAS No. 2225142-22-1) represents a fascinating intersection of chemistry and applied science. Its potential in drug development, agrochemical innovation, and sustainable chemistry underscores its importance in contemporary research. As scientific inquiries continue to evolve, this compound is poised to remain a focal point for breakthroughs in multiple disciplines.

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